molecular formula C17H19NO4S B8475259 4'-Methoxy-4-methyl-4-nitro-3-(2-thienyl)-valerophenone CAS No. 66188-85-0

4'-Methoxy-4-methyl-4-nitro-3-(2-thienyl)-valerophenone

Cat. No.: B8475259
CAS No.: 66188-85-0
M. Wt: 333.4 g/mol
InChI Key: DGUBJHVIQRDVSA-UHFFFAOYSA-N
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Description

4'-Methoxy-4-methyl-4-nitro-3-(2-thienyl)-valerophenone is a useful research compound. Its molecular formula is C17H19NO4S and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

66188-85-0

Molecular Formula

C17H19NO4S

Molecular Weight

333.4 g/mol

IUPAC Name

1-(4-methoxyphenyl)-4-methyl-4-nitro-3-thiophen-2-ylpentan-1-one

InChI

InChI=1S/C17H19NO4S/c1-17(2,18(20)21)14(16-5-4-10-23-16)11-15(19)12-6-8-13(22-3)9-7-12/h4-10,14H,11H2,1-3H3

InChI Key

DGUBJHVIQRDVSA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(CC(=O)C1=CC=C(C=C1)OC)C2=CC=CS2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

168 g of 4-methoxy-3-(2-thienyl)-acrylophenone are heated to the boiling point together with 267 g of 2-nitropropane and 400 ml of absolute methanol. A solution of 43 g of sodium methylate in absolute methanol is added within 60 minutes. The resulting mixture is still refluxed during 3 hours. After cooling 43 g of glacial acetic acid are added to the reaction mixture, which is then evaporated to dryness. The residue is taken up with 1500 ml of dichloromethane. This solution is twice washed with 500 ml of water each time, dried over sodium sulfate and evaporated to dryness. The residue crystallises from ethanol and yields 4'-methoxy-4-methyl-4-nitro-3-(2-thienyl)-valerophenone of melting point 90° C.
Name
4-methoxy-3-(2-thienyl)-acrylophenone
Quantity
168 g
Type
reactant
Reaction Step One
Quantity
267 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Name
sodium methylate
Quantity
43 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
43 g
Type
reactant
Reaction Step Three

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